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Compound of Interest

Compound Name: Vanadium triiodide

Cat. No.: B092258 Get Quote

Technical Guide: Safety and Handling of
Vanadium Triiodide
This document provides a comprehensive overview of the essential safety and handling

precautions for Vanadium Triiodide (VI₃). It is intended for researchers, scientists, and

professionals in drug development and other laboratory settings who may work with this

compound. The guide outlines the material's hazards, necessary protective measures, and

emergency procedures to ensure safe laboratory operations.

Hazard Identification and Classification
Vanadium Triiodide is a corrosive, air-sensitive, and moisture-sensitive solid that poses

significant health risks upon exposure. It is classified as a corrosive solid and is extremely

destructive to tissues of the mucous membranes, upper respiratory tract, eyes, and skin.[1] The

primary hazards are associated with its reactivity and corrosive nature.

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[2]

H302: Harmful if swallowed.

Key Reactivity Hazards:
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Moisture and Water Reactivity: Vanadium Triiodide reacts with water, potentially violently.

[2] This necessitates handling in a dry environment.

Air and Light Sensitivity: The compound is sensitive to air and light, requiring storage

under an inert atmosphere and in opaque containers.

Thermal Decomposition: When heated, it can decompose to produce hazardous fumes,

including hydrogen iodide and vanadium oxides.

Safety and Physical Data
Quantitative data for Vanadium Triiodide is summarized below for quick reference.

Table 1: Physical and Chemical Properties

Property Value Source

Chemical Formula VI₃ [3]

Molecular Weight 431.66 g/mol [3]

Appearance
Brown-black rhombohedral

crystals
[2]

CAS Number 15513-94-7 [1][3]

Density 3 g/mL at 25 °C [2]

| Sensitivity | Air, light, and moisture sensitive |[4] |

Table 2: GHS Hazard and Precautionary Codes
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Code Statement Source

H314
Causes severe skin burns
and eye damage

[2]

H302 Harmful if swallowed

P260

Do not breathe

dust/fume/gas/mist/vapours/sp

ray

[1][2]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection

[1][2]

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting

[1][2]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower

[1][2]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing

[1]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing

| P405 | Store locked up |[1][5] |

Experimental Handling and Storage Protocols
Due to its reactive nature, strict protocols must be followed when handling and storing

Vanadium Triiodide.
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Methodology for Safe Handling:

Engineering Controls:

All manipulations of Vanadium Triiodide must be performed in a controlled environment.

Use a certified chemical fume hood or a glove box with an inert atmosphere (e.g., argon or

nitrogen) to prevent contact with air and moisture.[4][5][6]

Ensure that a safety shower and an eyewash station are readily accessible and in close

proximity to the workstation.[4]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166 regulations. A face shield should also be worn.[4]

[6]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat. Ensure

gloves are inspected before use and changed frequently.[4] Contaminated clothing must

be removed immediately and washed before reuse.[1]

Respiratory Protection: For operations that may generate dust, use a NIOSH-approved

respirator with an appropriate particulate filter (e.g., N95 or P1).[5]

Handling Procedure:

Before handling, ensure the work area is dry and free of water.

Avoid the formation and inhalation of dust at all times.[4]

When transferring the solid, use appropriate tools (e.g., spatulas) inside a fume hood or

glove box.

Do not eat, drink, or smoke in the area where the chemical is handled.

After handling, wash hands and any exposed skin thoroughly.[1]

Methodology for Safe Storage:
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Container: Keep the compound in its original, tightly closed container.[4]

Atmosphere: Store under an inert, dry gas.[5]

Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as oxidizing agents.[5][6] The storage area should be locked.[1]

Protection: Protect the container from physical damage and exposure to light.

Emergency Response Protocols
Immediate and appropriate action is critical in the event of an emergency.

Accidental Release/Spill:

Evacuate personnel from the affected area.

Ensure adequate ventilation.

Wear full PPE, including respiratory protection.

Prevent the spill from entering drains or waterways.

Carefully sweep up the dry solid, avoiding dust generation.

Place the spilled material into a suitable, labeled, and closed container for disposal.

First-Aid Measures:

General Advice: Move the victim from the exposure area. Consult a physician immediately

and show them the Safety Data Sheet (SDS).

Inhalation: Remove the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[1][6]

Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin

area with copious amounts of water for at least 15 minutes.[6] Seek immediate medical

attention.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids.[4] Remove contact lenses if present and easy to do. Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting.[1][4] Rinse the mouth with water. Never give anything

by mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[5]

Specific Hazards: The substance is not flammable but may decompose upon heating to

produce toxic fumes of hydrogen iodide and vanadium oxides.

Protective Equipment: Firefighters must wear a self-contained breathing apparatus

(SCBA) and full protective gear.

Safety Workflow Visualization
The following diagram illustrates the logical workflow for ensuring the safe handling of

Vanadium Triiodide from initial assessment to final disposal or emergency response.
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Preparation & Assessment

Handling Protocol

Emergency Response

1. Hazard Assessment
(VI₃ is Corrosive, Water-Reactive)

2. Implement Controls

Required PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Engineering Controls
(Fume Hood / Glove Box)

3. Safe Handling Procedure
(Inert Atmosphere, Avoid Dust)

4. Waste Disposal
(Sealed Container, Approved Plant) Emergency Event

Spill Response Exposure Response
(First Aid) Fire Response

Click to download full resolution via product page

Logical workflow for the safe handling of Vanadium Triiodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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